Cas no 90109-27-6 (Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy-)

• Product Name: Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy-
• CAS No: 90109-27-6
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 4299770
• Update Time: 2025-10-29

Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy-

• Inchi： 1S/C11H16O2S/c1-4-13-10-8-6-7-9(12-3)11(10)14-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： FHKVABHJXWNAAC-UHFFFAOYSA-N
• SMILES： C1(OCC)=CC=CC(OC)=C1SCC

Additional information on Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy-

Comprehensive Guide to Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy- (CAS No. 90109-27-6): Properties, Applications, and Market Insights

Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy- (CAS No. 90109-27-6) is a specialized organic compound with a unique molecular structure that combines ethoxy, ethylthio, and methoxy functional groups. This compound has garnered significant attention in recent years due to its versatile applications in industries such as pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and manufacturers are increasingly exploring its potential as a key intermediate in synthetic chemistry.

The molecular formula of 1-ethoxy-2-(ethylthio)-3-methoxybenzene reveals its complex aromatic nature, making it particularly valuable for creating derivatives with specific chemical properties. Recent studies highlight its role in developing novel pharmaceutical intermediates, especially in the synthesis of compounds with potential therapeutic effects. The presence of both ether and thioether linkages in its structure contributes to its unique reactivity profile.

From an industrial perspective, the demand for Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy- has been steadily growing, particularly in regions with strong pharmaceutical and agrochemical sectors. Market analysts note that Asia-Pacific countries are showing increased interest in this compound, driven by expanding research activities in drug discovery and crop protection solutions. The compound's stability under various conditions makes it suitable for diverse formulation requirements.

Environmental considerations play a crucial role in the production and application of 1-ethoxy-2-(ethylthio)-3-methoxybenzene. Manufacturers are adopting greener synthesis methods to minimize waste and energy consumption, aligning with global sustainability trends. The compound's biodegradation profile has become a focus area for regulatory compliance, especially in markets with stringent environmental policies.

Quality control standards for Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy- have become more rigorous, with analytical techniques like HPLC and GC-MS being routinely employed to ensure purity levels exceeding 98%. These quality benchmarks are particularly important for pharmaceutical applications where impurity profiles can significantly impact final product efficacy.

Recent innovations in synthetic chemistry have opened new possibilities for modifying the 1-ethoxy-2-(ethylthio)-3-methoxybenzene structure to create derivatives with enhanced properties. Researchers are particularly interested in its potential as a building block for functional materials with applications in electronics and advanced coatings. The compound's aromatic core provides excellent thermal stability for such applications.

Storage and handling recommendations for Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy- emphasize the importance of protecting it from moisture and extreme temperatures. Industry best practices suggest using nitrogen-blanketed containers for long-term storage to maintain product integrity. These precautions ensure consistent performance in downstream applications.

The global supply chain for 1-ethoxy-2-(ethylthio)-3-methoxybenzene has shown remarkable resilience despite recent market fluctuations. Strategic stockpiling by major manufacturers has helped maintain stable availability, though lead times may vary depending on purity requirements and packaging specifications. Current market intelligence suggests steady price trends with moderate seasonal variations.

Future research directions for Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy- include exploring its potential in catalysis and as a ligand in coordination chemistry. Preliminary studies indicate interesting reactivity patterns that could lead to more efficient synthetic pathways for complex molecules. These developments could significantly impact production economics in coming years.

For researchers considering 1-ethoxy-2-(ethylthio)-3-methoxybenzene for their projects, comprehensive spectral data (including ¹H NMR, ¹³C NMR, and IR) is readily available from major chemical databases. This accessibility facilitates faster adoption in new applications and supports structure-activity relationship studies across multiple disciplines.

In conclusion, Benzene, 1-ethoxy-2-(ethylthio)-3-methoxy- (CAS No. 90109-27-6) represents an important class of aromatic compounds with growing significance in modern chemistry. Its balanced combination of reactivity and stability continues to inspire innovative applications across multiple industries, making it a compound worth watching in the evolving landscape of specialty chemicals.